Cas no 1235301-40-2 (4-({(2,6-difluorophenyl)carbamoylamino}methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide)

• Product Name: 4-({(2,6-difluorophenyl)carbamoylamino}methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide
• CAS No: 1235301-40-2
• MF: C₂₁H₂₄F₂N₄O₃
• MW: 418.437071800232
• CID: 6430756
• PubChem ID: 49692892
• Update Time: 2025-10-28

4-({(2,6-difluorophenyl)carbamoylamino}methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-({(2,6-difluorophenyl)carbamoylamino}methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide
• F5033-7602
• 4-((3-(2,6-difluorophenyl)ureido)methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide
• 4-[[(2,6-difluorophenyl)carbamoylamino]methyl]-N-(2-methoxyphenyl)piperidine-1-carboxamide
• AKOS024492582
• 4-({[(2,6-DIFLUOROPHENYL)CARBAMOYL]AMINO}METHYL)-N-(2-METHOXYPHENYL)PIPERIDINE-1-CARBOXAMIDE
• 1235301-40-2

• Inchi： 1S/C21H24F2N4O3/c1-30-18-8-3-2-7-17(18)25-21(29)27-11-9-14(10-12-27)13-24-20(28)26-19-15(22)5-4-6-16(19)23/h2-8,14H,9-13H2,1H3,(H,25,29)(H2,24,26,28)
• InChI Key： BMQGMAVJFVREHL-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(NCC1CCN(C(NC2C=CC=CC=2OC)=O)CC1)=O)F

Computed Properties

• Exact Mass: 418.18164696g/mol
• Monoisotopic Mass: 418.18164696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 4-({(2,6-difluorophenyl)carbamoylamino}methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide

4-({(2,6-Difluorophenyl)carbamoylamino}methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide: A Comprehensive Overview

The compound 4-({(2,6-difluorophenyl)carbamoylamino}methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide, with CAS No. 1235301-40-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a piperidine ring, a carboxamide group, and a difluorophenyl moiety. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of agents targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. The presence of the carboxamide group in this compound is particularly significant, as it is known to enhance bioavailability and improve the pharmacokinetic profile of drugs. Furthermore, the inclusion of the 2,6-difluorophenyl substituent introduces electronic effects that can modulate the compound's interaction with biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the piperidine ring through cyclization reactions and the subsequent introduction of the carboxamide and difluorophenyl groups. Researchers have explored various synthetic strategies, including microwave-assisted synthesis and catalytic methods, to optimize the production process. These advancements have not only improved the efficiency of synthesis but also opened up new avenues for exploring similar compounds with enhanced properties.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in cellular signaling pathways. The N-(2-methoxyphenyl) group plays a crucial role in modulating these interactions by providing additional hydrophobicity and enhancing binding affinity to target proteins. Moreover, computational modeling techniques have been employed to predict the compound's binding modes and to identify potential off-target effects, which are critical considerations in drug development.

The application of this compound extends beyond traditional pharmaceutical research. Its structural versatility makes it a valuable tool in chemical biology for studying protein-protein interactions and other complex biological systems. Additionally, recent advancements in high-throughput screening technologies have enabled researchers to evaluate this compound's efficacy across a wide range of disease models, further underscoring its potential as a lead molecule for drug discovery.

In conclusion, CAS No. 1235301-40-2, or 4-({(2,6-difluorophenyl)carbamoylamino}methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide, represents a cutting-edge molecule with significant implications for modern medicinal chemistry. Its intricate structure, combined with its promising biological activity and versatile applications, positions it as a key player in the ongoing quest for innovative therapeutic agents.